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Compound of Interest

Compound Name: 3-Hydroxyhexanal

CAS No.: 96013-98-8

Cat. No.: B15910683

Get Quote

For researchers, scientists, and drug development professionals, the meticulous management

of chemical waste is a cornerstone of laboratory safety and environmental responsibility. This

guide provides essential, step-by-step procedures for the proper disposal of 3-
Hydroxyhexanal, ensuring compliance and minimizing risk. While detailed toxicological data

for 3-Hydroxyhexanal is not readily available, a precautionary approach based on its chemical

properties as an aldehyde and an alcohol is warranted.

Key Chemical and Physical Properties
A summary of the known properties of 3-Hydroxyhexanal is presented below. This information

is crucial for a preliminary risk assessment.
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Property Value

Molecular Formula C₆H₁₂O₂[1][2]

Molecular Weight 116.16 g/mol [1][2]

Appearance
Colorless to pale yellow clear liquid (estimated)

[3]

Boiling Point
188.00 to 189.00 °C @ 760.00 mm Hg

(estimated)[3]

Flash Point 162.00 °F / 72.40 °C (estimated, closed cup)[3]

Solubility in Water 2.01e+05 mg/L @ 25 °C (estimated)[3]

Procedural Steps for Proper Disposal
The following protocol outlines the necessary steps for the safe handling and disposal of 3-
Hydroxyhexanal waste. Adherence to institutional and local regulations is paramount.

1. Initial Risk Assessment & Personal Protective Equipment (PPE):

In the absence of a specific Safety Data Sheet (SDS), treat 3-Hydroxyhexanal as a

potentially hazardous substance.

Always handle the chemical in a well-ventilated area, preferably within a fume hood.

Wear appropriate PPE, including safety glasses with side shields, chemical-resistant gloves

(e.g., nitrile), and a lab coat.

2. Waste Segregation:

Do not mix 3-Hydroxyhexanal waste with other waste streams unless explicitly permitted by

your institution's Environmental Health & Safety (EHS) department.

Liquid Waste: Collect all liquid waste containing 3-Hydroxyhexanal, including solutions and

rinsates, in a dedicated, properly labeled hazardous waste container.[4]
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Solid Waste: Dispose of any contaminated solid waste, such as gloves, absorbent pads, and

weighing papers, in a designated solid hazardous waste container.

Sharps Waste: Any sharps, such as needles or broken glass contaminated with 3-
Hydroxyhexanal, must be placed in a designated sharps container for hazardous materials.

[4]

3. Containerization and Labeling:

Use containers that are chemically compatible with aldehydes and alcohols. High-density

polyethylene (HDPE) or glass containers are generally suitable.

Ensure waste containers are in good condition and have a secure, tight-fitting lid.

Label all waste containers clearly with "Hazardous Waste" and the full chemical name, "3-
Hydroxyhexanal." Include the approximate concentration and accumulation start date.

4. Storage:

Store waste containers in a designated satellite accumulation area (SAA) within the

laboratory.

The SAA should be under the control of laboratory personnel and equipped with secondary

containment to prevent spills.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[5]

5. Final Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Do not dispose of 3-Hydroxyhexanal down the sink or in the regular trash.

The typical final disposal method for organic chemical waste is high-temperature incineration

by a licensed hazardous waste disposal facility.[4]
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Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 3-Hydroxyhexanal.

Disposal workflow for 3-Hydroxyhexanal.

By following these procedures, laboratory personnel can ensure the safe and compliant

disposal of 3-Hydroxyhexanal, protecting both themselves and the environment. Always

consult your institution's specific chemical hygiene plan and EHS guidelines for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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